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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417 Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

performance of 3-Butoxy-1-propanol against common alternatives in cleaning, coatings, and

pharmaceutical applications.

Introduction: 3-Butoxy-1-propanol, a propylene glycol ether (P-series), is a versatile solvent

valued for its favorable safety profile and performance characteristics. This guide provides a

comprehensive comparison of 3-Butoxy-1-propanol against established alternatives such as

d-Limonene, Texanol™, and Ethylene Glycol Monobutyl Ether (EGBE) across various industrial

applications. The following sections present case studies, comparative data, and detailed

experimental protocols to assist in the evaluation and selection of the most suitable chemical

for your specific needs.

Case Study 1: Performance in Cleaning
Formulations
3-Butoxy-1-propanol is an effective solvent for removing a variety of soils, including oils and

greases. Its amphiphilic nature, possessing both a hydrophilic hydroxyl group and a

hydrophobic butoxy group, allows it to act as a coupling agent in cleaning formulations,

enabling the mixing of water and organic-based soils.

Comparison with d-Limonene and Ethylene Glycol Monobutyl Ether (EGBE):
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While direct comparative studies with quantitative cleaning efficiency data for 3-Butoxy-1-
propanol are not readily available in published literature, a qualitative comparison based on its

properties and those of its alternatives can be made.

d-Limonene: A natural terpene solvent derived from citrus peels, d-Limonene is known for its

strong degreasing capabilities and pleasant citrus scent. However, it is insoluble in water,

which can be a limitation in aqueous cleaning systems without the use of emulsifiers.[1]

Ethylene Glycol Monobutyl Ether (EGBE): An E-series glycol ether, EGBE is a powerful and

water-miscible solvent.[2][3] However, it faces increasing regulatory scrutiny due to concerns

about its potential health effects.[4] 3-Butoxy-1-propanol, as a P-series glycol ether, is

generally considered to have a more favorable toxicological profile.[4]

Table 1: Physical and Chemical Properties of Cleaning Solvents

Property
3-Butoxy-1-
propanol

d-Limonene
Ethylene Glycol
Monobutyl Ether
(EGBE)

CAS Number 10215-33-5[5] 5989-27-5[6] 111-76-2

Molecular Formula C₇H₁₆O₂[5] C₁₀H₁₆ C₆H₁₄O₂

Molecular Weight (

g/mol )
132.20[7] 136.24[8] 118.17[9]

Boiling Point (°C) 170.1 - 188[10][7] 176[1] 171[3][9]

Flash Point (°C) 58.9 - 85[10][7] 43 - 48[1][8] 62 - 160

Density (g/cm³ at 20-

25°C)
0.87 - 0.893[7] 0.841 - 0.843[1][8] 0.902[11]

Water Solubility Partially Miscible Insoluble[1] Miscible[3]

Experimental Protocol: Gravimetric Method for Cleaning
Efficiency
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This protocol outlines a general procedure for comparing the cleaning efficiency of solvents on

metallic surfaces, adapted from industry-standard gravimetric methods.[12][13]

Objective: To quantify the cleaning performance of 3-Butoxy-1-propanol and its alternatives

by measuring the removal of a specific soil from a standardized metal coupon.

Materials:

Test coupons (e.g., stainless steel, aluminum) of a defined surface area.

Model soil (e.g., industrial grease, cutting oil).

Test solvents: 3-Butoxy-1-propanol, d-Limonene with emulsifier, EGBE.

Analytical balance (readable to 0.1 mg).

Beakers, ultrasonic bath, and drying oven.

Procedure:

Clean and pre-weigh all test coupons.

Apply a consistent, known amount of the model soil to each coupon and re-weigh.

Immerse each soiled coupon in a beaker containing one of the test solvents.

Agitate the beakers in an ultrasonic bath for a set duration (e.g., 5 minutes).

Remove the coupons, rinse with a suitable solvent (e.g., isopropanol) if necessary to remove

the cleaning agent, and dry in an oven until a constant weight is achieved.

Weigh the cleaned and dried coupons.

Calculate the cleaning efficiency as the percentage of soil removed.
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Experimental workflow for determining cleaning efficiency.
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Case Study 2: Performance as a Coalescing Agent
in Coatings
In latex paint formulations, coalescing agents are crucial for proper film formation. They act as

temporary plasticizers, reducing the minimum film formation temperature (MFFT) of the latex

particles, allowing them to fuse together as the paint dries.[14] 3-Butoxy-1-propanol is utilized

as a coalescing agent in various resin systems, including acrylic, styrene-acrylic, and

polyvinylacetate resins.[15]

Comparison with Texanol™:

Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate) is a widely recognized high-

performance coalescing agent.[16][17] A direct comparison of MFFT reduction efficiency would

require experimental data for specific latex formulations. However, a comparison of their

physical properties provides insight into their potential performance. 3-Butoxy-1-propanol's
higher volatility compared to Texanol™ suggests it will evaporate more quickly from the drying

film.

Table 2: Physical and Chemical Properties of Coalescing Agents

Property 3-Butoxy-1-propanol Texanol™

CAS Number 10215-33-5[10][5] 25265-77-4[16][17]

Molecular Formula C₇H₁₆O₂[10][5] C₁₂H₂₄O₃[16][17]

Molecular Weight ( g/mol ) 132.20[10][7] 216.32[16][17]

Boiling Point (°C) 170.1 - 188[10][7] 254 - 260.5[17][18]

Vapor Pressure (mmHg at

20°C)
~0.05[5] ~0.01[17][19]

Water Solubility Partially Miscible Sparingly Soluble[16]

Experimental Protocol: Minimum Film Formation
Temperature (MFFT) Determination
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This protocol follows the principles outlined in ASTM D2354 for determining the MFFT of

emulsion vehicles.[14][20][21][22]

Objective: To measure the MFFT of a latex emulsion with and without the addition of 3-Butoxy-
1-propanol and Texanol™ to compare their efficiency as coalescing agents.

Materials:

MFFT bar apparatus with a temperature gradient plate.

Latex emulsion.

Coalescing agents: 3-Butoxy-1-propanol, Texanol™.

Applicator for drawing down a film of uniform thickness.

Procedure:

Prepare samples of the latex emulsion with varying concentrations of each coalescing agent.

Establish a temperature gradient across the MFFT bar.

Draw down a thin film of each sample onto the temperature gradient plate.

Allow the films to dry.

Observe the point on the plate where the film transitions from a continuous, clear film to a

cracked or opaque film.

The temperature at this transition point is the MFFT.
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Workflow for MFFT determination.

Use in Pharmaceutical and Agrochemical
Applications
3-Butoxy-1-propanol is mentioned as a chemical intermediate in pharmaceutical synthesis

and as a solvent and coupling agent in agrochemical formulations.[15][23] Propylene glycol

ethers, in general, are used in pesticides and herbicides to dissolve active ingredients and

ensure their uniform application.[4][24][25] Their lower toxicity profile makes them a favorable

choice in these applications.[4]
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While specific examples of Active Pharmaceutical Ingredients (APIs) synthesized using 3-
Butoxy-1-propanol as an intermediate are not detailed in the available literature, its chemical

structure, featuring a primary alcohol and an ether linkage, makes it a plausible building block

in multi-step organic synthesis.

Pharmaceutical Synthesis

Agrochemical Formulation

Starting Materials 3-Butoxy-1-propanol 
(as intermediate)

Active Pharmaceutical 
Ingredient (API)

Active Ingredient 
(Pesticide/Herbicide)

3-Butoxy-1-propanol 
(as solvent/coupling agent) Final Formulation

Click to download full resolution via product page

Role of 3-Butoxy-1-propanol in different synthesis and formulation processes.

Conclusion
3-Butoxy-1-propanol presents a compelling profile as a solvent and coalescing agent,

particularly due to its favorable environmental and safety characteristics compared to some

traditional alternatives like E-series glycol ethers. While direct quantitative performance data

against all competitors in every application is limited in publicly available resources, its physical

and chemical properties suggest it is a strong candidate for use in cleaning formulations and

coatings. For researchers and formulators, the provided experimental protocols offer a

framework for conducting direct comparative studies to determine its efficacy in specific

systems. Its role as a pharmaceutical intermediate, while noted, requires further specific case

studies to be fully evaluated.

Need Custom Synthesis?
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1-propanol-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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